Cas no 2680561-37-7 (3-hydroxy-1-{(prop-2-en-1-yloxy)carbonylamino}spiro3.3heptane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-{(prop-2-en-1-yloxy)carbonylamino}spiro3.3heptane-1-carboxylic acid
• CAS No: 2680561-37-7
• MF: C₁₂H₁₇NO₅
• MW: 255.267083883286
• CID: 5647229
• PubChem ID: 165915987
• Update Time: 2025-10-29

3-hydroxy-1-{(prop-2-en-1-yloxy)carbonylamino}spiro3.3heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}spiro[3.3]heptane-1-carboxylic acid
• EN300-28279844
• 2680561-37-7
• 3-hydroxy-1-{(prop-2-en-1-yloxy)carbonylamino}spiro3.3heptane-1-carboxylic acid

• Inchi： 1S/C12H17NO5/c1-2-6-18-10(17)13-12(9(15)16)7-8(14)11(12)4-3-5-11/h2,8,14H,1,3-7H2,(H,13,17)(H,15,16)
• InChI Key： UWXRLUWKMOWMPV-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C21CCC2)NC(=O)OCC=C

Computed Properties

• Exact Mass: 255.11067264g/mol
• Monoisotopic Mass: 255.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-hydroxy-1-{(prop-2-en-1-yloxy)carbonylamino}spiro3.3heptane-1-carboxylic acid

Exploring the Unique Properties and Applications of 3-hydroxy-1-{(prop-2-en-1-yloxy)carbonylamino}spiro3.3heptane-1-carboxylic acid (CAS No. 2680561-37-7)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-hydroxy-1-{(prop-2-en-1-yloxy)carbonylamino}spiro3.3heptane-1-carboxylic acid (CAS No. 2680561-37-7) has emerged as a compound of significant interest. This spirocyclic derivative combines a unique hydroxy-carboxylic acid moiety with a prop-2-en-1-yloxy carbonylamino group, offering versatile reactivity and potential applications in drug discovery, material science, and specialty chemicals. Researchers are particularly intrigued by its stereochemical complexity and the potential for bioactive interactions, making it a focal point for modern synthetic studies.

The structural uniqueness of CAS No. 2680561-37-7 lies in its spiro[3.3]heptane core, a scaffold increasingly valued for its conformational rigidity and three-dimensional diversity. Such features are highly sought after in the design of small-molecule therapeutics, where spatial arrangement can dramatically influence binding affinity and metabolic stability. Recent trends in AI-driven drug design and fragment-based screening have further highlighted the importance of spirocyclic compounds like this one, as they often exhibit improved selectivity and reduced off-target effects compared to flat aromatic systems.

From a synthetic perspective, the hydroxy-carboxylic acid functionality in 3-hydroxy-1-{(prop-2-en-1-yloxy)carbonylamino}spiro3.3heptane-1-carboxylic acid enables diverse derivatization pathways. Chemists can exploit the allyloxy carbonylamino group for click chemistry modifications or polymerizable side chains, aligning with the growing demand for biocompatible materials in medical devices and controlled-release formulations. This adaptability has spurred investigations into its use as a building block for peptide mimetics or prodrug development, especially in targeting challenging biological pathways.

Environmental and green chemistry considerations also play a role in the compound’s appeal. With increasing scrutiny on sustainable synthesis, researchers are exploring catalytic methods to access CAS No. 2680561-37-7 with minimal waste. Its potential as an intermediate for biodegradable polymers resonates with the global push toward eco-friendly alternatives to conventional petrochemical-derived products. These applications align with frequent search queries such as "spirocyclic compounds in green chemistry" and "carboxylic acid derivatives for sustainable materials," reflecting broader industrial priorities.

In analytical characterization, advanced techniques like NMR spectroscopy and high-resolution mass spectrometry are essential for verifying the purity and stereochemistry of 3-hydroxy-1-{(prop-2-en-1-yloxy)carbonylamino}spiro3.3heptane-1-carboxylic acid. The compound’s chiral centers and hydrogen-bonding capacity make it a compelling subject for computational modeling studies, addressing common questions like "how to predict solubility of spirocyclic acids" or "role of allyl protecting groups in drug synthesis." Such inquiries underscore the intersection of experimental and theoretical approaches in modern chemistry.

Looking ahead, the versatility of CAS No. 2680561-37-7 positions it as a valuable asset across interdisciplinary research. Whether in medicinal chemistry for CNS-targeting agents (given the blood-brain barrier permeability often associated with spiro scaffolds) or in material science for self-assembling systems, its applications continue to expand. As synthetic methodologies advance and high-throughput screening becomes more accessible, this compound is poised to play a pivotal role in addressing unmet needs in healthcare and technology.